Cas no 2640822-23-5 (2-methyl-3-{4-[4-(trifluoromethyl)pyrimidin-2-yl]piperazin-1-yl}quinoxaline)

• Product Name: 2-methyl-3-{4-[4-(trifluoromethyl)pyrimidin-2-yl]piperazin-1-yl}quinoxaline
• CAS No: 2640822-23-5
• MF: C₁₈H₁₇F₃N₆
• MW: 374.362993001938
• CID: 5315814
• PubChem ID: 155801007
• Update Time: 2025-10-19

2-methyl-3-{4-[4-(trifluoromethyl)pyrimidin-2-yl]piperazin-1-yl}quinoxaline Chemical and Physical Properties

Names and Identifiers

• 2-methyl-3-{4-[4-(trifluoromethyl)pyrimidin-2-yl]piperazin-1-yl}quinoxaline
• AKOS040709752
• 2640822-23-5
• F6619-5900
• 2-Methyl-3-[4-[4-(trifluoromethyl)-2-pyrimidinyl]-1-piperazinyl]quinoxaline

• Inchi： 1S/C18H17F3N6/c1-12-16(24-14-5-3-2-4-13(14)23-12)26-8-10-27(11-9-26)17-22-7-6-15(25-17)18(19,20)21/h2-7H,8-11H2,1H3
• InChI Key： UVJFURYMCMABQN-UHFFFAOYSA-N
• SMILES： N1C2C(=CC=CC=2)N=C(N2CCN(C3=NC=CC(C(F)(F)F)=N3)CC2)C=1C

Computed Properties

• Exact Mass: 374.14667905g/mol
• Monoisotopic Mass: 374.14667905g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 27
• Rotatable Bond Count: 2
• Complexity: 496
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 58Ų

Experimental Properties

• Density: 1.367±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 530.0±60.0 °C(Predicted)
• pka: 6.05±0.59(Predicted)

Additional information on 2-methyl-3-{4-[4-(trifluoromethyl)pyrimidin-2-yl]piperazin-1-yl}quinoxaline

Introduction to 2-methyl-3-{4-[4-(trifluoromethyl)pyrimidin-2-yl]piperazin-1-yl}quinoxaline (CAS No. 2640822-23-5)

2-methyl-3-{4-[4-(trifluoromethyl)pyrimidin-2-yl]piperazin-1-yl}quinoxaline is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical research due to its unique structural and pharmacological properties. This compound, identified by the chemical abstracts service number CAS No. 2640822-23-5, belongs to a class of molecules that exhibit promising biological activity, making it a subject of intense study in drug discovery and development. The molecular structure of this compound incorporates several key functional groups, including a quinoxaline core, a piperazine moiety, and a trifluoromethyl-substituted pyrimidine, which collectively contribute to its distinctive chemical behavior and potential therapeutic applications.

The quinoxaline scaffold is a heterocyclic aromatic compound that has been widely explored for its pharmacological significance. Quinoxalines are known for their ability to interact with various biological targets, including enzymes and receptors, which makes them valuable candidates for the development of novel therapeutic agents. In particular, the presence of a methyl group at the 2-position of the quinoxaline ring and a pyrimidine derivative at the 3-position in 2-methyl-3-{4-[4-(trifluoromethyl)pyrimidin-2-yl]piperazin-1-yl}quinoxaline introduces additional layers of complexity and functionality, enhancing its potential as a pharmacophore.

The piperazine moiety is another critical component of this compound, contributing to its ability to modulate biological pathways. Piperazines are cyclic diamines that are commonly found in many bioactive molecules, including antipsychotics, antidepressants, and antihistamines. The incorporation of a piperazine group into the structure of 2-methyl-3-{4-[4-(trifluoromethyl)pyrimidin-2-yl]piperazin-1-yl}quinoxaline not only enhances its solubility and bioavailability but also allows for interactions with specific biological targets, thereby increasing its therapeutic potential.

One of the most striking features of this compound is the presence of a trifluoromethyl-substituted pyrimidine group. The trifluoromethyl (CF₃) group is a well-known pharmacophore that can significantly influence the metabolic stability, lipophilicity, and binding affinity of a molecule. In 2-methyl-3-{4-[4-(trifluoromethyl)pyrimidin-2-yl]piperazin-1-yl}quinoxaline, the trifluoromethyl group is attached to the pyrimidine ring at the 4-position, which enhances its interaction with biological targets and improves its pharmacokinetic properties. This modification has been shown to increase the potency and selectivity of many drug candidates, making it an attractive feature for further development.

Recent advancements in medicinal chemistry have highlighted the importance of structure-based drug design in developing novel therapeutics. The unique combination of functional groups in 2-methyl-3-{4-[4-(trifluoromethyl)pyrimidin-2-yl]piperazin-1-yl}quinoxaline makes it an ideal candidate for such approaches. Computational modeling and virtual screening techniques have been employed to explore the interactions between this compound and various biological targets. These studies have revealed that it has the potential to interact with enzymes involved in metabolic pathways, as well as receptors associated with neurological disorders.

In addition to its structural complexity, 2-methyl-3-{4-[4-(trifluoromethyl)pyrimidin-2-yl]piperazin-1-yl}quinoxaline has shown promising results in preclinical studies. Research indicates that it exhibits inhibitory activity against certain enzymes that are implicated in diseases such as cancer and inflammation. The compound's ability to modulate these enzymatic pathways suggests that it could be developed into a therapeutic agent for treating these conditions. Furthermore, its interaction with receptors involved in neurotransmission has raised interest in its potential application as an adjunct therapy for neurological disorders.

The synthesis of 2-methyl-3-{4-[4-(trifluoromethyl)pyrimidin-2-yl]piperazin-1-yl}quinoxaline involves multiple steps, each requiring careful optimization to ensure high yield and purity. The process typically begins with the preparation of key intermediates such as the quinoxaline core and the piperazine derivative. These intermediates are then coupled together using palladium-catalyzed cross-coupling reactions or other suitable methods. The introduction of the trifluoromethyl-substituted pyrimidine is achieved through nucleophilic substitution or other fluorination techniques.

The final step in the synthesis involves purification and characterization of the product using analytical techniques such as high-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR) spectroscopy, and mass spectrometry (MS). These methods ensure that the compound meets the required purity standards before it can be subjected to further biological testing.

The pharmacological evaluation of 2-methyl-3-{4-[4-(trifluoromethyl)pyrimidin-2-y]l}quinoxaline has been conducted using both in vitro and in vivo models. In vitro studies have demonstrated its ability to inhibit specific enzymes with high selectivity, suggesting that it could be developed into a targeted therapy for certain diseases. In vivo studies have shown that it exhibits good oral bioavailability and distributes effectively throughout various tissues.

One particularly interesting finding from these studies is the compound's ability to cross the blood-brain barrier (BBB). This property is crucial for drugs targeting neurological disorders, as it allows them to reach their intended site of action within the central nervous system. The presence of lipophilic groups in its structure may contribute to this ability, making it an attractive candidate for further development.

The future prospects for CAS No. 2640822 -23 -5 are promising, with ongoing research aimed at optimizing its pharmacological properties and exploring new therapeutic applications. Efforts are being made to improve its solubility and metabolic stability while maintaining or enhancing its biological activity. Additionally, computational methods are being used to identify new analogs with improved properties based on existing structural data.

In conclusion, CAS No 26408 -22 -35 plays an important role in pharmaceutical research due to its unique structural features, which include a quinoxaline core, piperazine moiety,and trifluoromethy l-substituted pyrimidine group . Its promising biological activity, along with recent advances in drug discovery technologies,make it an exciting candidate for further development . As research continues,this compound holds great potential for contributing novel therapeutic strategies across various medical fields . p >